4-(2-Methylbutyl)aniline
Description
4-(2-Methylbutyl)aniline (CAS No. 1036439-77-6) is an aromatic amine derivative with the molecular formula C₁₂H₁₉N and a molecular weight of 177.29 g/mol . The compound features a branched 2-methylbutyl group attached to the para position of the aniline ring. This compound is of interest in materials science, particularly in liquid crystal research, where alkyl-substituted aromatic amines serve as precursors for mesogenic materials .
Properties
Molecular Formula |
C11H17N |
|---|---|
Molecular Weight |
163.26 g/mol |
IUPAC Name |
4-(2-methylbutyl)aniline |
InChI |
InChI=1S/C11H17N/c1-3-9(2)8-10-4-6-11(12)7-5-10/h4-7,9H,3,8,12H2,1-2H3 |
InChI Key |
PWIRSGZYRGXAQV-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)CC1=CC=C(C=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
Alkyl-Substituted Anilines
- 4-Methyl-N-(2-methylbutyl)aniline : Shares the 2-methylbutyl substituent but includes an additional methyl group on the aniline ring. This modification may slightly increase steric hindrance, affecting reactivity in substitution reactions .
- P-(Hexadecylsulfonyl)aniline: Features a long alkyl chain (C₁₆) with a sulfonyl group.
Alkoxy-Substituted Anilines
- 4-Methoxy-2-methyl-N-(o-tolyl)aniline : Synthesized via Pd-catalyzed coupling, this compound combines methoxy and methyl groups. The methoxy group enhances electron density on the ring, facilitating electrophilic substitution reactions. Purification requires careful solvent evaporation due to solidification risks .
- 4-Methoxy-2-methyl-N-(3-methylbutan-2-yl)aniline : Contains both methoxy and branched alkyl groups. Such dual functionalization balances electronic and steric effects, making it versatile in pharmaceutical intermediate synthesis .
Nitro-Substituted Anilines
- N-Methyl-4-nitro-aniline : A nitro group at the para position increases molecular polarity, resulting in a high melting point (152–154°C). Nitro groups typically reduce solubility in organic solvents but enhance reactivity in reduction reactions .
Benzyl-Substituted Anilines
- 2-Benzyl-N-(4-methoxybenzyl)aniline : Synthesized via imine condensation, this compound’s benzyl groups contribute to π-π stacking interactions, influencing its solid-state packing and purification requirements (e.g., column chromatography) .
Physical and Chemical Properties
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
